Cas no 1246543-30-5 ((3R)-3-(1H-indol-3-yl)methylpiperazin-2-one)

• Product Name: (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one
• CAS No: 1246543-30-5
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5977145
• PubChem ID: 72209833
• Update Time: 2025-10-28

(3R)-3-(1H-indol-3-yl)methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one
• (S)-3-(1H-INDOL-3-YLMETHYL)-PIPERAZIN-2-ONE
• 1246548-21-9
• 1246543-22-5
• 1246543-30-5
• AB38253
• AB38255
• (R)-3-(1H-INDOL-3-YLMETHYL)-PIPERAZIN-2-ONE
• 3-(1H-INDOL-3-YLMETHYL)-PIPERAZIN-2-ONE
• AB38252

• Inchi： 1S/C13H15N3O/c17-13-12(14-5-6-15-13)7-9-8-16-11-4-2-1-3-10(9)11/h1-4,8,12,14,16H,5-7H2,(H,15,17)
• InChI Key： SXVSTTUVRFUXRG-UHFFFAOYSA-N
• SMILES： O=C1C(CC2=CNC3C=CC=CC2=3)NCCN1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one

Introduction to (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one (CAS No. 1246543-30-5)

(3R)-3-(1H-indol-3-yl)methylpiperazin-2-one (CAS No. 1246543-30-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of piperazine and indole, two important scaffolds in drug discovery and development.

The indole moiety, a key component of (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one, is a well-known heterocyclic aromatic compound that plays a crucial role in the biological activity of many natural products and synthetic drugs. Indole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The piperazine ring, on the other hand, is a versatile nitrogen-containing heterocycle that is frequently used in the design of central nervous system (CNS) drugs due to its ability to modulate various neurotransmitter systems.

Recent studies have highlighted the potential of (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one as a lead compound for the development of novel therapeutics. One notable area of research involves its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors are integral to various physiological processes, including mood regulation, cognition, and sensory perception. Compounds that selectively target these receptors have shown promise in treating psychiatric disorders such as depression, anxiety, and schizophrenia.

In a study published in the *Journal of Medicinal Chemistry* in 2021, researchers investigated the binding affinity and functional activity of (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one at the 5-HT_2A receptor. The results demonstrated that this compound exhibits high affinity and selectivity for the 5-HT_2A receptor compared to other serotonin receptor subtypes. This selective binding profile suggests that (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one could serve as a valuable tool for elucidating the role of the 5-HT_2A receptor in various neurological conditions.

Beyond its potential as a serotonin receptor ligand, (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one has also been explored for its anti-inflammatory properties. Inflammatory responses are involved in numerous diseases, including neurodegenerative disorders and autoimmune conditions. A study published in *Bioorganic & Medicinal Chemistry* in 2020 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one may have therapeutic potential in managing inflammatory diseases.

The pharmacokinetic properties of (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one have also been studied to assess its suitability as a drug candidate. Research has shown that this compound has favorable oral bioavailability and metabolic stability, which are essential characteristics for successful drug development. Additionally, preliminary toxicology studies have indicated that (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, (3R)-3-(1H-indol-3-yl)methylpiperazin-2-one (CAS No. 1246543-30-5) represents an intriguing compound with multifaceted biological activities. Its selective interaction with serotonin receptors and anti-inflammatory properties make it a promising candidate for further investigation in drug discovery programs. Ongoing research aims to optimize its structure for enhanced potency and selectivity, paving the way for potential clinical applications in treating various neurological and inflammatory disorders.